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Compound of Interest

Compound Name: Ammonium laurate

Cat. No.: B1664923 Get Quote

Ammonium laurate, the ammonium salt of lauric acid, is a versatile amphiphilic molecule with

a growing presence in pharmaceutical research and development. Its unique properties as a

surfactant, emulsifier, and potential bioactive agent make it a compound of interest for

formulation scientists, chemists, and cell biologists. This technical guide provides an in-depth

overview of the chemical and physical properties of ammonium laurate, detailed experimental

protocols, and an exploration of its known biological activities and signaling pathways.

Core Chemical and Physical Properties
Ammonium laurate is a white to off-white solid at room temperature.[1] Its amphiphilic nature,

stemming from a 12-carbon hydrophobic tail and a hydrophilic ammonium carboxylate

headgroup, governs its solubility and interfacial properties.[2]

Table 1: Physical and Chemical Properties of Ammonium Laurate
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Property Value Source(s)

Molecular Formula C₁₂H₂₇NO₂ [2][3]

Molecular Weight 217.35 g/mol [2][3]

CAS Number 2437-23-2 [3]

Appearance White to off-white solid [1]

Melting Point 43.8 - 45 °C [1][4]

Boiling Point 296.1 °C at 760 mmHg [4][5]

Density 1.79 g/cm³ [1]

Solubility
Soluble in water and DMSO.[1]

[2]

Vapor Pressure 0.000661 mmHg at 25°C [5]

Flash Point 134.1 °C [4][5]

Spectroscopic Properties
While specific spectra for ammonium laurate are not readily available in public databases, the

expected spectroscopic features can be inferred from its chemical structure.

Table 2: Expected Spectroscopic Data for Ammonium Laurate
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Technique Expected Features

FT-IR

- Broad N-H stretching vibrations from the

ammonium ion (around 3300-3000 cm⁻¹).- C-H

stretching vibrations from the alkyl chain

(around 2950-2850 cm⁻¹).- Asymmetric and

symmetric COO⁻ stretching vibrations from the

carboxylate group (around 1550-1610 cm⁻¹ and

1400-1450 cm⁻¹, respectively).

¹H-NMR

- A triplet corresponding to the terminal methyl

protons (CH₃) of the lauryl chain.- A series of

multiplets for the methylene protons (CH₂) of the

alkyl chain.- A distinct signal for the α-methylene

protons adjacent to the carboxylate group.- A

signal for the ammonium protons, which may be

broad and its chemical shift dependent on the

solvent and concentration.

¹³C-NMR
- A signal for the carboxylate carbon.- A series of

signals for the carbons of the alkyl chain.

Mass Spectrometry

The mass spectrum would be expected to show

the molecular ion peak corresponding to the

lauric acid component (m/z 200.1776) and

potentially fragments corresponding to the loss

of the ammonium group. The exact mass of

ammonium laurate is 217.2042 g/mol .[2]

Experimental Protocols
Synthesis of Ammonium Laurate via Neutralization
This protocol describes a common laboratory-scale synthesis of ammonium laurate through

the neutralization of lauric acid with ammonium hydroxide.

Materials:

Lauric acid (C₁₂H₂₄O₂)
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Ammonium hydroxide solution (28-30% NH₃ basis)

Deionized water

Ethanol (optional, as a solvent)

Magnetic stirrer and stir bar

Heating mantle or water bath

pH meter or pH indicator strips

Beaker and graduated cylinders

Procedure:

In a beaker, melt the desired amount of lauric acid by gentle heating (melting point is around

44 °C). If using a solvent, dissolve the lauric acid in ethanol.

In a separate container, prepare a dilute solution of ammonium hydroxide by adding the

concentrated solution to deionized water.

While stirring the molten lauric acid (or its ethanolic solution), slowly add the ammonium

hydroxide solution dropwise.

Monitor the pH of the reaction mixture. Continue adding ammonium hydroxide until the pH of

the solution is between 8 and 9, indicating complete neutralization.

If a solvent was used, it can be removed by evaporation under reduced pressure to obtain

the solid ammonium laurate. If synthesized in an aqueous medium, the product can be

used as an aqueous solution or lyophilized to obtain a solid.

Quantitative Analysis of Ammonium Laurate
A precise and validated method for the direct quantification of ammonium laurate is not readily

available. However, a general approach for the analysis of ammonium salts of fatty acids can

be employed using titration. This method determines the ammonium content.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1664923?utm_src=pdf-body
https://www.benchchem.com/product/b1664923?utm_src=pdf-body
https://www.benchchem.com/product/b1664923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Ammonium laurate sample

Standardized hydrochloric acid (HCl) solution (e.g., 0.1 M)

Deionized water

Burette

pH meter

Magnetic stirrer and stir bar

Procedure:

Accurately weigh a known amount of the ammonium laurate sample and dissolve it in a

known volume of deionized water.

Place the solution in a beaker with a magnetic stir bar and position it under a burette filled

with the standardized HCl solution.

Immerse a calibrated pH electrode into the solution.

Begin titrating the ammonium laurate solution with the HCl, recording the pH after each

addition of the titrant.

Continue the titration past the equivalence point, which will be indicated by a sharp change

in pH.

The concentration of the ammonium ion in the sample can be calculated from the volume of

HCl required to reach the equivalence point.

Alternatively, HPLC methods developed for lauric acid can be adapted to quantify the laurate

component after acidification of the ammonium laurate sample.[6][7][8]

Applications in Drug Development
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Ammonium laurate's primary role in drug development is as an excipient, leveraging its

surfactant properties.

Experimental Workflow: Nanoemulsion Formulation
Ammonium laurate can be used as a surfactant to formulate nanoemulsions for the delivery of

poorly water-soluble drugs. The following is a general workflow based on high-pressure

homogenization.

Fig. 1: General workflow for nanoemulsion formulation using ammonium laurate.

This process involves dissolving the active pharmaceutical ingredient (API) in an oil phase and

ammonium laurate in the aqueous phase. The two phases are then mixed to form a coarse

emulsion, which is subsequently passed through a high-pressure homogenizer to produce a

stable nanoemulsion with a small droplet size.[9][10][11][12][13]

Signaling Pathways and Biological Activity
The biological activity of ammonium laurate is primarily attributed to its laurate component.

Lauric acid has been shown to interact with several cellular signaling pathways.

Lauric Acid Signaling Pathways
Lauric acid can influence cellular processes through various mechanisms, including acting as a

ligand for nuclear receptors, inducing cellular stress, and modulating inflammatory pathways.

Fig. 2: Signaling pathways modulated by the laurate component of ammonium laurate.

PPARα Activation: Lauric acid acts as a natural ligand for Peroxisome Proliferator-Activated

Receptor Alpha (PPARα).[14] This interaction leads to the upregulation of genes involved in

fatty acid oxidation.[14]

TLR4 Signaling: Lauric acid can activate Toll-Like Receptor 4 (TLR4) signaling, which is

implicated in inflammatory responses and metabolic regulation.[15][16]

EGFR/ERK/c-Jun Pathway and ROS Generation: In cancer cells, lauric acid has been

shown to increase the production of Reactive Oxygen Species (ROS) and stimulate the

phosphorylation of the Epidermal Growth Factor Receptor (EGFR), Extracellular signal-
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Regulated Kinase (ERK), and c-Jun.[17][18] This cascade can ultimately lead to apoptosis.

[17][18]

The ammonium ion component may also have biological effects, particularly at higher

concentrations, where it can influence intracellular pH and neuronal activity.[19][20] However, in

the context of typical pharmaceutical formulations, the effects of the laurate anion are generally

considered more prominent.

Safety and Handling
Ammonium laurate is considered to be of low toxicity and is used in cosmetics and household

products.[21] However, it can be irritating to the skin and eyes, and appropriate personal

protective equipment should be used when handling the pure substance.[1]

Conclusion
Ammonium laurate is a multifaceted compound with well-defined chemical and physical

properties that make it a valuable excipient in pharmaceutical formulations. Its role as a

surfactant is key to its application in drug delivery systems such as nanoemulsions.

Furthermore, the emerging understanding of the biological activities of its laurate component,

particularly its interaction with significant cellular signaling pathways, opens up new avenues

for its potential therapeutic application. This technical guide provides a solid foundation for

researchers and drug development professionals to explore and utilize the full potential of

ammonium laurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemsrc.com/en/cas/2437-23-2_243805.html
https://www.lookchem.com/casno2437-23-2.html
https://www.hplc.eu/Downloads/COSMOSIL_Fatty_Acid_Analysis.pdf
https://sielc.com/hplc-separation-lauric-acid
https://sielc.com/hplc-separation-lauric-acid
https://www.longdom.org/open-access/development-of-hplcuv-method-for-detection-and-quantification-of-eight-organic-acids-in-animal-feed-51910.html
https://www.protocols.io/view/nanoemulsion-preparation-kc7cszn
https://www.pnfs.or.kr/journal/view.html?doi=10.3746/pnf.2019.24.3.225
https://www.researchgate.net/publication/336312666_Techniques_for_Formulation_of_Nanoemulsion_Drug_Delivery_System_A_Review
https://ijcrt.org/papers/IJCRT2107133.pdf
https://www.researchgate.net/publication/383028269_Nanoemulsion_Formulation_Strategies_for_Enhanced_Drug_Delivery_Review_Article
https://www.xiahepublishing.com/2572-5505/JERP-2017-00008
https://www.xiahepublishing.com/2572-5505/JERP-2017-00008
https://www.xiahepublishing.com/2572-5505/JERP-2017-00008
https://pubs.acs.org/doi/abs/10.1021/acs.jafc.8b01753
https://www.researchgate.net/publication/325629274_Lauric_Acid_Accelerates_Glycolytic_Muscle_Fiber_Formation_through_TLR4_Signaling
https://www.researchgate.net/figure/ROS-generation-by-lauric-acid-is-involved-in-the-activation-of-transduction-signaling_fig3_319878552
https://pubmed.ncbi.nlm.nih.gov/28924490/
https://pubmed.ncbi.nlm.nih.gov/28924490/
https://www.researchgate.net/publication/281818737_To_Break_or_to_Brake_Neuronal_Network_Accelerated_by_Ammonium_Ions
https://en.wikipedia.org/wiki/Ammonia
https://www.canada.ca/content/dam/hc-sc/migration/hc-sc/cps-spc/alt_formats/pdf/pest/part/consultations/_prd2017-04/prd2017-04-eng.pdf
https://www.benchchem.com/product/b1664923#ammonium-laurate-chemical-and-physical-properties
https://www.benchchem.com/product/b1664923#ammonium-laurate-chemical-and-physical-properties
https://www.benchchem.com/product/b1664923#ammonium-laurate-chemical-and-physical-properties
https://www.benchchem.com/product/b1664923#ammonium-laurate-chemical-and-physical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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